Cas no 22807-99-4 (Benzene,1,3,5-trimethoxy-2-(phenylmethyl)-)
22807-99-4 structure
Product Name:Benzene,1,3,5-trimethoxy-2-(phenylmethyl)-
CAS No:22807-99-4
MF:C16H18O3
MW:258.312325000763
CID:261865
PubChem ID:89845
Update Time:2025-04-19
Benzene,1,3,5-trimethoxy-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,3,5-trimethoxy-2-(phenylmethyl)-
- 2-benzyl-1,3,5-trimethoxybenzene
- AKOS024323346
- Benzyl phloroglucinol trimethyl ether
- 2,4,6-TRIMETHOXYDIPHENYLMETHANE
- SCHEMBL18029929
- 1,3,5-Trimethoxy-2-(benzyl)benzene
- 2-benzyl-1, 3, 5-trimethoxybenzene
- 22807-99-4
- Benzene, 1,3,5-trimethoxy-2-(phenylmethyl)-
- DTXSID0066828
- YTQHXEQIYCMRGS-UHFFFAOYSA-N
-
- Inchi: 1S/C16H18O3/c1-17-13-10-15(18-2)14(16(11-13)19-3)9-12-7-5-4-6-8-12/h4-8,10-11H,9H2,1-3H3
- InChI Key: YTQHXEQIYCMRGS-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=C(C=1CC1C=CC=CC=1)OC)OC
Computed Properties
- Exact Mass: 258.12564
- Monoisotopic Mass: 258.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Density: 1.072
- Boiling Point: 373°Cat760mmHg
- Flash Point: 126.1°C
- Refractive Index: 1.54
- PSA: 27.69
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